Cas no 72102-70-6 (2,6-di-tert-butyl-4-methylphenyl 2,4-di-tert-butylphenyl phenylphosphonite)

• Product Name: 2,6-di-tert-butyl-4-methylphenyl 2,4-di-tert-butylphenyl phenylphosphonite
• CAS No: 72102-70-6
• MF: C₃₅H₄₉O₂P
• MW: 532.736131429672
• CID: 1757137
• PubChem ID: 155700
• Update Time: 2025-04-21

2,6-di-tert-butyl-4-methylphenyl 2,4-di-tert-butylphenyl phenylphosphonite Chemical and Physical Properties

Names and Identifiers

• 2,6-di-tert-butyl-4-methylphenyl 2,4-di-tert-butylphenyl phenylphosphonite
• phosphonous acid, P-phenyl-, 2,6-bis(1,1-dimethylethyl)-4-methylphenyl 2,4-bis(1,1-dimethylethyl)phenyl ester
• (2,6-ditert-butyl-4-methylphenoxy)-(2,4-ditert-butylphenoxy)-phenylphosphane
• Phosphonous acid, phenyl-, 2,6-bis(1,1-dimethylethyl)-4-methylphenyl 2,4-bis(1,1-dimethylethyl)phenyl ester
• FKIFKORKHPBUAI-UHFFFAOYSA-N
• 17-O43
• 72102-70-6
• Phosphorus acid, phenyl-, 2,6-bis(1,1-dimethylethyl)-4-methylphenyl 2,4-bis(1,1-dimethyl-ethyl)phenyl ester
• O-(2,6-Di-tert-butyl-4-methylphenyl) O'-(2,4-di-tert-butylphenyl)phenylphosphonite
• DTXSID60888063

• Inchi： 1S/C35H49O2P/c1-24-21-28(34(8,9)10)31(29(22-24)35(11,12)13)37-38(26-17-15-14-16-18-26)36-30-20-19-25(32(2,3)4)23-27(30)33(5,6)7/h14-23H,1-13H3
• InChI Key： FKIFKORKHPBUAI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(OC1=CC=C(C=C1C(C)(C)C)C(C)(C)C)OC1C(=CC(C)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 532.34727
• Monoisotopic Mass: 532.34701780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46